Cas no 138423-86-6 (1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate)
1-tert-Butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate is a chiral pyrrolidine derivative widely used as an intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S) configuration and tert-butyl/methyl ester protection enhance its utility in asymmetric synthesis, enabling precise control over reaction pathways. The 4,4-dimethyl substitution on the pyrrolidine ring contributes to steric hindrance, improving selectivity in nucleophilic or catalytic transformations. This compound is particularly valuable in peptide mimetics and bioactive molecule development due to its rigid, constrained structure. High purity and stability under standard conditions make it a reliable reagent for complex synthetic routes. Its dual carboxylate protection allows selective deprotection, facilitating stepwise functionalization.
138423-86-6 structure
Product Name:1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
CAS No:138423-86-6
MF:C13H23NO4
MW:257.3260242939
MDL:MFCD18914400
CID:64533
PubChem ID:15719914
Update Time:2025-06-07
1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-tert-Butyl 2-methyl 4,4-dimethylpyrrolidine-1,2-dicarboxylate
- (S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylic acid
- 1,2-Pyrrolidinedicarboxylic acid, 4,4-dimethyl-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
- L-Boc-4,4-dimethylproline
- 1,2-Pyrrolidinedicarboxylicacid, 4,4-dimethyl-, 1-(1,1-dimethylethyl) 2-methyl ester, (S)-
- 1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
- (S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
- (S)-1-tert-butyl2-methyl4,4-dimethylpyrrolidine-1,2-dicarboxylate
- SCHEMBL883144
- AM20080557
- AKOS016007835
- 138423-86-6
- AS-54217
- Methyl (S)-1-boc-4,4-dimethylpyrrolidine-2-carboxylate
- 1-O-tert-butyl 2-O-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
- CS-WAA0241
- 1-t-Butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
- MFCD18914400
- P17640
-
- MDL: MFCD18914400
- Inchi: 1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-13(4,5)7-9(14)10(15)17-6/h9H,7-8H2,1-6H3/t9-/m0/s1
- InChI Key: YSKUQLCATBOEBJ-VIFPVBQESA-N
- SMILES: O(C(C)(C)C)C(N1[C@H](C(=O)OC)CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 243.14700
- Monoisotopic Mass: 257.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 55.8A^2
Experimental Properties
- Density: 1.117
- Boiling Point: 345.1°Cat760mmHg
- Flash Point: 162.5°C
- Refractive Index: 1.483
- PSA: 66.84000
- LogP: 2.04450
1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-1g |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 1g |
5919.34CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-5g |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 5g |
21659CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-500mg |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 500mg |
3383.69CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-250mg |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 250mg |
2111.63CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-100mg |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 100mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-50mg |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 50mg |
1161.82CNY | 2021-05-07 | |
| Chemenu | CM198458-1g |
(S)-1-tert-Butyl 2-methyl 4,4-dimethylpyrrolidine-1,2-dicarboxylate |
138423-86-6 | 95% | 1g |
$729 | 2021-06-09 | |
| TRC | S282020-25mg |
(S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid |
138423-86-6 | 25mg |
$ 250.00 | 2022-06-03 | ||
| TRC | S282020-50mg |
(S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid |
138423-86-6 | 50mg |
$ 415.00 | 2022-06-03 | ||
| TRC | S282020-100mg |
(S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid |
138423-86-6 | 100mg |
$ 660.00 | 2022-06-03 |
1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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